Cas no 2256714-25-5 ((3,4-bis(methyl-d3)phenyl-2,5,6-d3)boronic acid)

• Product Name: (3,4-bis(methyl-d3)phenyl-2,5,6-d3)boronic acid
• CAS No: 2256714-25-5
• MF: C₈H₁₁BO₂
• MW: 159.038197755814
• CID: 6825743
• PubChem ID: 172406486
• Update Time: 2025-03-02

(3,4-bis(methyl-d3)phenyl-2,5,6-d3)boronic acid Chemical and Physical Properties

Names and Identifiers

• CS-23889
• 2256714-25-5
• (3,4-bis(methyl-d3)phenyl-2,5,6-d3)boronic acid

• Inchi： 1S/C8H11BO2/c1-6-3-4-8(9(10)11)5-7(6)2/h3-5,10-11H,1-2H3/i1D3,2D3,3D,4D,5D
• InChI Key： KDVZJKOYSOFXRV-XVGWXEQOSA-N
• SMILES： OB(C1C([2H])=C([2H])C(C([2H])([2H])[2H])=C(C([2H])([2H])[2H])C=1[2H])O

Computed Properties

• Exact Mass: 159.1417005Da
• Monoisotopic Mass: 159.1417005Da
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų